Cas no 117-71-5 ([1,1'-Biphenyl]-2,5-diol,2'-chloro-)

• Product Name: [1,1'-Biphenyl]-2,5-diol,2'-chloro-
• CAS No: 117-71-5
• MF: C₁₂H₉ClO₂
• MW: 220.65166258812
• CID: 142987
• PubChem ID: 67028
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2,5-diol,2'-chloro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,5-diol,2'-chloro-
• (1,1'-Biphenyl)-2,5-diol, 2'-chloro-
• 2'-Chloro(1,1'-biphenyl)-2,5-diol
• 2'-chlorobiphenyl-2,5-diol
• 2'-chloro[1,1'-biphenyl]-2,5-diol
• 2-(2-chlorophenyl)benzene-1,4-diol
• 2-(2-Chlorophenyl)-hydroquinone97%
• 2-(2-CHLOROPHENYL)-HYDROQUINONE 97%
• SCHEMBL9446142
• [1,1'-Biphenyl]-2,5-diol, 2'-chloro-
• XRKJFSFMYUQOSD-UHFFFAOYSA-N
• DTXSID4059461
• EINECS 204-205-8
• J-018025
• J-509018
• 117-71-5
• 2-(2-chlorophenyl)hydroquinone
• NS00023793
• 2-chloro[1,1-biphenyl]-2,5-diol
• 2'-Chloro-biphenyl-2,5-diol
• 2'-Chloro[1,1'-biphenyl]-2,5-diol #
• 2/'-chloro[1,1/'-biphenyl]-2,5-diol
• (o-Chlorophenyl)hydroquinone
• 2'-Chloro-[1,1'-biphenyl]-2,5-diol

• Inchi： 1S/C12H9ClO2/c13-11-4-2-1-3-9(11)10-7-8(14)5-6-12(10)15/h1-7,14-15H
• InChI Key： XRKJFSFMYUQOSD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=C(C=CC=1O)O

Computed Properties

• Exact Mass: 220.02917
• Monoisotopic Mass: 220.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: nothing

Experimental Properties

• PSA: 40.46